Cas no 179125-68-9 (4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-3-methyl-2-(4-methylphenyl)-, (2R,3R)-rel-)

The compound (2R,3R)-rel-2,3-dihydro-3-hydroxy-3-methyl-2-(4-methylphenyl)-4H-1-benzopyran-4-one is a chiral dihydroflavonol derivative with potential applications in pharmaceutical and synthetic chemistry. Its stereospecific (2R,3R) configuration and hydroxyl-methyl substitution pattern make it a valuable intermediate for asymmetric synthesis and bioactive molecule development. The presence of a 4-methylphenyl group enhances lipophilicity, potentially improving membrane permeability in drug design. This compound’s rigid benzopyranone scaffold offers stability, while the hydroxy and methyl substituents provide sites for further functionalization. Its well-defined stereochemistry is advantageous for studies requiring enantioselective transformations or structure-activity relationships. Suitable for research in flavonoid-based therapeutics or as a building block for complex heterocycles.

4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-3-methyl-2-(4-methylphenyl)-, (2R,3R)-rel- structure

179125-68-9 structure

Product Name:4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-3-methyl-2-(4-methylphenyl)-, (2R,3R)-rel-

CAS No:179125-68-9

MF:C_₁₇H_₁₆O_₃

MW:

MDL:MFCD31617979

CID:1374825

Update Time:2025-10-29

4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-3-methyl-2-(4-methylphenyl)-, (2R,3R)-rel- Chemical and Physical Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-3-methyl-2-(4-methylphenyl)-, (2R,3R)-rel-
- (2R,3R)-3-hydroxy-3-methyl-2-(4-methylphenyl)-2H-chromen-4-one
- MDL： MFCD31617979

4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-3-methyl-2-(4-methylphenyl)-, (2R,3R)-rel- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D589557-1g	(2R,3R)-3-hydroxy-3-methyl-2-(p-tolyl)chroman-4-one	179125-68-9	95%	1g	$1200	2024-08-03
eNovation Chemicals LLC	D589557-1g	(2R,3R)-3-hydroxy-3-methyl-2-(p-tolyl)chroman-4-one	179125-68-9	95%	1g	$1200	2025-02-18
eNovation Chemicals LLC	D589557-1g	(2R,3R)-3-hydroxy-3-methyl-2-(p-tolyl)chroman-4-one	179125-68-9	95%	1g	$1200	2025-02-25

4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-3-methyl-2-(4-methylphenyl)-, (2R,3R)-rel- Related Literature

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Additional information on 4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-3-methyl-2-(4-methylphenyl)-, (2R,3R)-rel-

Comprehensive Analysis of 4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-3-methyl-2-(4-methylphenyl)-, (2R,3R)-rel- (CAS No. 179125-68-9)

The compound 4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-3-methyl-2-(4-methylphenyl)-, (2R,3R)-rel- (CAS No. 179125-68-9) is a chiral derivative of the benzopyran family, which has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This chiral benzopyran derivative is characterized by its dihydroxy-methylphenyl substitution pattern, which contributes to its potential applications in drug development and organic synthesis. Researchers are particularly interested in its stereochemistry, as the (2R,3R)-rel- configuration may influence its biological activity and interaction with enzymes or receptors.

In recent years, the demand for chiral intermediates like 4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-3-methyl-2-(4-methylphenyl)-, (2R,3R)-rel- has surged, driven by advancements in asymmetric synthesis and the need for enantiomerically pure compounds in medicine. This compound's hydroxy-methylphenyl moiety makes it a candidate for studying structure-activity relationships (SAR) in flavonoid analogs, a topic frequently searched by chemists and pharmacologists. Its CAS No. 179125-68-9 is often queried in databases for detailed physicochemical data, such as solubility, melting point, and spectroscopic properties.

The synthesis of 4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-3-methyl-2-(4-methylphenyl)-, (2R,3R)-rel- typically involves multi-step organic reactions, including condensation and reduction processes. Its dihydro-3-hydroxy group is critical for hydrogen bonding, a feature explored in molecular docking studies. Given the rising interest in green chemistry, researchers are also investigating eco-friendly catalytic methods to produce this compound, aligning with trends in sustainable pharmaceutical manufacturing.

From a commercial perspective, CAS No. 179125-68-9 is listed in catalogs of specialty chemical suppliers, often under categories like chiral building blocks or flavonoid derivatives. Its applications extend to academic research, where it serves as a model compound for studying stereoselective reactions or as a precursor in the synthesis of more complex molecules. The compound's benzopyran core is a recurring motif in natural products, linking it to broader discussions about bioactive plant metabolites and nutraceuticals.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing 4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-3-methyl-2-(4-methylphenyl)-, (2R,3R)-rel-, ensuring purity and confirming its stereochemical integrity. These methods are frequently highlighted in user queries about quality control for chiral compounds. Additionally, the compound's stability under various pH and temperature conditions is a subject of practical importance for storage and handling protocols.

In summary, 4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-3-methyl-2-(4-methylphenyl)-, (2R,3R)-rel- (CAS No. 179125-68-9) represents a versatile chiral scaffold with implications in drug discovery and synthetic chemistry. Its structural features and stereochemistry continue to inspire research, making it a relevant topic in both scientific literature and industrial applications.